Cas no 5656-10-0 (1H-Pyrazole-3-carboxylicacid,4-[2-(4-amino-2-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylicacid,4-[2-(4-amino-2-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• CAS No: 5656-10-0
• MF: C₁₆H₁₃N₅O₉S₂
• MW: 483.432520627975
• CID: 367540
• PubChem ID: 165332
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid,4-[2-(4-amino-2-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,4-[2-(4-amino-2-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 4-[(4-amino-2-sulfophenyl)diazenyl]-5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid
• 4-[(4-amino-2-sulphophenyl)azo]-4,5-dihydro-5-oxo-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-((4-amino-2-sulfophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 1H-Pyrazole-3-carboxylic acid, 4-(2-(4-amino-2-sulfophenyl)diazenyl)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 4-((4-Amino-2-sulfophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-1H-pyrazole-3-carboxylic acid
• 4-((4-Amino-2-sulphophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid
• EINECS 227-103-5
• SCHEMBL9626592
• 5656-10-0
• 1H-Pyrazole-3-carboxylic acid, 4-[2-(4-amino-2-sulfophenyl)diazenyl]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• 1H-Pyrazole-3-carboxylic acid, 4-[(4-amino-2-sulfophenyl)azo]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-
• DTXSID30884178
• NS00046015

• Inchi： 1S/C16H13N5O9S2/c17-8-1-6-11(12(7-8)32(28,29)30)18-19-13-14(16(23)24)20-21(15(13)22)9-2-4-10(5-3-9)31(25,26)27/h1-7,13H,17H2,(H,23,24)(H,25,26,27)(H,28,29,30)/b19-18+
• InChI Key： BJJABVALSYRXKL-VHEBQXMUSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C(C(C(=O)O)=N1)/N=N/C1C=CC(=CC=1S(=O)(=O)O)N)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 483.01559
• Monoisotopic Mass: 483.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.2
• Topological Polar Surface Area: 246Ų

Experimental Properties

• Density: 1.91
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.792
• PSA: 229.45